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Compound of Interest

Compound Name: Fluxofenim

Cat. No.: B166934

Ensuring the safe and environmentally responsible disposal of Fluxofenim is critical for
laboratory safety and compliance. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage and dispose of Fluxofenim waste,
minimizing environmental impact and ensuring a safe working environment.

Chemical and Physical Properties

A comprehensive understanding of Fluxofenim's properties is foundational to its safe handling
and disposal.
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Property Value Citations
Molecular Formula C12H11CIF3NO3 [1112][3]
Molecular Weight 309.67 g/mol [1][2]

CAS Number 88485-37-4

Appearance White crystalline solid or liquid

Density 1.43 g/cm3

Boiling Point 309.5°C at 760 mmHg

Melting Point 25°C

Flash Point 141°C

Slightly soluble in water;
Solubility Soluble in organic solvents

(e.g., dimethyl sulfoxide)

Immediate Safety and Handling Protocols

Prior to handling Fluxofenim for any purpose, including disposal, adhere to the following
personal protective equipment (PPE) and handling guidelines.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.

o Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior
to use. Gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard
EN 374 derived from it.

o Body Protection: Wear fire/flame resistant and impervious clothing.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.
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Safe Handling Practices

Work in a well-ventilated area.

Avoid all contact with skin and eyes.

Prevent the formation of dust and aerosols.

Use non-sparking tools and prevent fire caused by electrostatic discharge.

Wash hands thoroughly after handling.

Step-by-Step Disposal Procedures

Discharge of Fluxofenim into the environment must be strictly avoided due to its high toxicity

to aquatic life. Follow these approved disposal methods for the chemical and its containers.

Disposal of Unwanted Fluxofenim

The primary recommended method for the disposal of Fluxofenim is through a licensed

chemical destruction facility.

Containment: Collect and store unwanted Fluxofenim in suitable, closed, and clearly labeled
containers.

Professional Disposal: Arrange for the removal of the waste material to a licensed chemical
destruction plant.

Incineration: Controlled incineration with flue gas scrubbing is an acceptable method of
destruction.

Local Regulations: Always consult your local solid waste management authority,
environmental agency, or health department to learn about community-specific hazardous
waste collection programs and local disposal requirements, which may be stricter than
federal mandates.

Prohibited Actions: Never pour Fluxofenim down any drain, toilet, or sewer, or dispose of it
on the ground.
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Disposal of Contaminated Containers

Proper disposal of empty containers is crucial to prevent residual chemical exposure and
environmental contamination.

o Decontamination: Containers should be triple rinsed (or the equivalent). The rinse water
should be collected and disposed of as hazardous waste.

o Recycling/Reconditioning: After proper rinsing, containers can be offered for recycling or
reconditioning.

» Landfill Disposal: Alternatively, puncture the container to render it unusable for other
purposes and dispose of it in a sanitary landfill, if permitted by local regulations.

« Incineration: For combustible packaging materials, controlled incineration with flue gas
scrubbing is a viable option.

o Reuse Prohibition: Never reuse empty pesticide or chemical containers for any other
purpose.

Accidental Release Measures

In the event of a spill, immediate and appropriate action is required to contain the material and
protect personnel.

e Ensure Safety: Ensure adequate ventilation and remove all sources of ignition. Evacuate
personnel to a safe area, keeping them upwind of the spill.

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.

e Cleanup: Collect the spilled material using non-sparking, explosion-proof equipment and
place it in a suitable, closed container for disposal. Adhered or collected material should be
promptly disposed of in accordance with appropriate laws and regulations.

Disposal Workflow Diagram

The following diagram outlines the logical steps for the proper disposal of Fluxofenim.
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Start: Unwanted Fluxofenim Identified

'
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'
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Step 5: Dispose of Container

" . . Controlled Incineration
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End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Fluxofenim and its contaminated containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166934#fluxofenim-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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